Cas no 402-44-8 (1-Fluoro-4-(trifluoromethyl)benzene)

1-Fluoro-4-(trifluoromethyl)benzene is a versatile aromatic compound characterized by a trifluoromethyl substituent at the 4-position and a fluorine atom at the 1-position. This substitution confers enhanced stability and reactivity, making it ideal for synthetic applications. Its unique structure allows for facile substitution reactions, contributing to its utility in the synthesis of fine chemicals and pharmaceutical intermediates.
1-Fluoro-4-(trifluoromethyl)benzene structure
402-44-8 structure
Product Name:1-Fluoro-4-(trifluoromethyl)benzene
CAS No:402-44-8
MF:C7H4F4
MW:164.100275993347
MDL:MFCD00000399
CID:37265
PubChem ID:24851687
Update Time:2025-06-20

1-Fluoro-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Fluoro-4-(trifluoromethyl)benzene
    • alpha,alpha,alpha-4-Tetrafluorotoluene
    • 4-fluoro-α,α,α-trifluorotoluene
    • 4-Fluorobenzotrifluoride
    • p-Fluorobenzotrifluoride
    • 1-Fluoro-4-trifluoromethylbenzene
    • 4-(trifluoromethyl)-fluorobenzene
    • 4-FLUORO TRIFLUOROTOLUENE
    • 4-Fluorobenzotrifluo
    • 4-FLUOROBENZOTRILFUORIDE
    • 4-Fluorobezotrifluoride
    • 4-fluoro-trifluoromethylbenzene
    • 4-fluotobenzotrifluoride
    • 4-tetrafluorotoluene
    • p-fluoro(trifluoromethyl)benzene
    • p-Fluorotrif
    • α,α,α,4-Tetrafluorotoluene
    • alpha,alpha,alpha,4-tetrafluorotoluene
    • 1-(trifluoromethyl)-4-fluorobenzene
    • NCIOpen2_001285
    • NSC88289
    • FT-0618515
    • Toluene, p,alpha,alpha,alpha-tetrafluoro-
    • p-Fluorotrifluoromethylbenzene
    • p,.alpha.,.alpha.,.alpha.-Tetrafluorotoluene
    • 1-fluoro-4-trifluoromethyl-benzene
    • fluoro-4-(trifluoromethyl)benzene
    • p-fluoro-benzotrifluoride
    • 402-44-8
    • 4-trifluoromethylfluorobenzene
    • alpha,alpha,alpha,p-Tetrafluorotoluene
    • 4-trifluoromethyl-1-fluorobenzene
    • p-(Trifluoromethyl)fluorobenzene
    • MFCD00000399
    • SCHEMBL168026
    • .alpha.,.alpha.,p-Tetrafluorotoluene
    • Toluene, p,.alpha.,.alpha.,.alpha.-tetrafluoro-
    • 4-fluoro benzotrifluoride
    • AC-11404
    • NSC 88289
    • AMY5192
    • NSC-88289
    • InChI=1/C7H4F4/c8-6-3-1-5(2-4-6)7(9,10)11/h1-4
    • 4-Flourobenzotrifluoride
    • 4-fluoro-benzotrifluoride
    • D90667
    • AKOS006222985
    • EN300-64689
    • CS-W010841
    • .alpha.,.alpha.,.alpha.,p-Tetrafluorotoluene
    • DTXSID5059951
    • 4-Fluorobenzotrifluoride, 98%
    • 1-fluoro-4-trifluoromethyl benzene
    • Benzene, 1-fluoro-4-(trifluoromethyl)-
    • F0357
    • W-106374
    • 1-fluoro-4-(trifluoromethyl)-benzene
    • 4-fluorobenzo-trifluoride
    • p,.alpha.,.alpha.-Tetrafluorotoluene
    • F8881-5159
    • EINECS 206-944-1
    • C7H4F4
    • NS00043201
    • 4-Fluorobezotrifluoride,99%
    • alpha,alpha,alpha,4-Tetrafluorotoluene; 1-Fluoro-4-(trifluoromethyl)benzene
    • DTXCID4039732
    • MDL: MFCD00000399
    • Inchi: 1S/C7H4F4/c8-6-3-1-5(2-4-6)7(9,10)11/h1-4H
    • InChI Key: UNNNAIWPDLRVRN-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)F)(F)F
    • BRN: 1909390

Computed Properties

  • Exact Mass: 164.02500
  • Monoisotopic Mass: 164.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.293 g/mL at 25 °C(lit.)
  • Melting Point: −42-−41.7 °C (lit.)
  • Boiling Point: 103°C(lit.)
  • Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
  • Refractive Index: n20/D 1.401(lit.)
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 0.00000
  • LogP: 2.84450
  • Solubility: Not available

1-Fluoro-4-(trifluoromethyl)benzene Security Information

  • Symbol: GHS02 GHS07
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H225,H315,H319,H335
  • Warning Statement: P210,P261,P305+P351+P338
  • Hazardous Material transportation number:UN 1993 3/PG 2
  • WGK Germany:3
  • Hazard Category Code: 11-36/37/38
  • Safety Instruction: S16-S26-S33-S24/25
  • Hazardous Material Identification: F Xi
  • HazardClass:3
  • PackingGroup:II
  • TSCA:T
  • Storage Condition:0-10°C
  • Safety Term:3
  • Packing Group:II
  • Risk Phrases:R11; R36/37/38
  • Packing Group:II
  • Hazard Level:3

1-Fluoro-4-(trifluoromethyl)benzene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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1-Fluoro-4-(trifluoromethyl)benzene Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:402-44-8)4-FLUOROBENZOTRICHLORIDE
Order Number:sfd12344
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:402-44-8)4-氟三氟甲苯
Order Number:LE27066878
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:04
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:402-44-8)4-FLUOROBENZOTRICHLORIDE
sfd12344
Purity:99%
Quantity:1kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:402-44-8)4-氟三氟甲苯
LE27066878
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email